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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial agent Ceftazidime-avibactam

with key alternatives, supported by experimental data from independent validation studies. The

information is intended to assist researchers, scientists, and drug development professionals in

evaluating its antimicrobial spectrum and potential applications.

Executive Summary
Ceftazidime-avibactam is a combination antimicrobial agent comprising a third-generation

cephalosporin (ceftazidime) and a novel β-lactamase inhibitor (avibactam).[1][2] Avibactam's

presence expands ceftazidime's spectrum of activity to include many ceftazidime- and

carbapenem-resistant Enterobacteriaceae and Pseudomonas aeruginosa.[3] This guide

compares the in vitro activity of Ceftazidime-avibactam against that of Meropenem and

Piperacillin-tazobactam, two commonly used broad-spectrum antimicrobial agents. The data

presented is derived from various surveillance studies and clinical trials.

Data Presentation: Comparative Antimicrobial
Activity
The following tables summarize the Minimum Inhibitory Concentration (MIC) data for

Ceftazidime-avibactam and its comparators against key Gram-negative pathogens. The MIC is
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the lowest concentration of an antimicrobial that will inhibit the visible growth of a

microorganism after overnight incubation.

Table 1: In Vitro Activity against Enterobacterales

Organism
Subset

Antimicrobial
Agent

MIC₅₀ (mg/L) MIC₉₀ (mg/L) % Susceptible

All

Enterobacterales

Ceftazidime-

avibactam
0.12 0.25 >99.9%[4][5]

Meropenem - - 99.4%[5]

Piperacillin-

tazobactam
- - 93.1%[6]

ESBL-producing

Enterobacterales

Ceftazidime-

avibactam
- - 100.0%[5]

Meropenem - - 99.4%[5]

Piperacillin-

tazobactam
- - 84.8%[5]

Carbapenem-

resistant

Enterobacterales

(CRE)

Ceftazidime-

avibactam
0.5 2 97.5%[7]

Meropenem - - -

Piperacillin-

tazobactam
- - -

MIC₅₀/MIC₉₀: The MIC required to inhibit the growth of 50% and 90% of isolates, respectively.

Susceptibility percentages are based on established clinical breakpoints.

Table 2: In Vitro Activity against Pseudomonas aeruginosa
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Organism
Subset

Antimicrobial
Agent

MIC₅₀ (mg/L) MIC₉₀ (mg/L) % Susceptible

All P. aeruginosa
Ceftazidime-

avibactam
2 4 97.1%[7]

Meropenem 0.5 16 76.0%[8][9]

Piperacillin-

tazobactam
4 128 77.5%[8][9]

Meropenem-

nonsusceptible

P. aeruginosa

Ceftazidime-

avibactam
4 16 87.2%[7]

Multidrug-

resistant (MDR)

P. aeruginosa

Ceftazidime-

avibactam
4 16 86.5%[7]

Experimental Protocols
The data presented in this guide is primarily generated using standardized antimicrobial

susceptibility testing (AST) methods, as detailed below.

1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This is a gold-standard laboratory procedure used to determine the lowest concentration of an

antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A serial two-fold dilution of the antimicrobial agent is prepared in a liquid growth

medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.[10] Each well is then

inoculated with a standardized suspension of the test bacterium.[10]

Procedure:

Inoculum Preparation: A suspension of the test organism is prepared and its turbidity is

adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x

10⁸ colony-forming units (CFU)/mL.[10][11]
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Plate Inoculation: The standardized bacterial suspension is further diluted and added to

each well of the microtiter plate containing the antimicrobial dilutions.[10][12]

Incubation: The plates are incubated at a controlled temperature (typically 35-37°C) for 16-

20 hours.[10][13]

Result Interpretation: After incubation, the plates are visually inspected for bacterial growth

(turbidity). The MIC is the lowest concentration of the antimicrobial agent in a well with no

visible growth.[10]

2. Kirby-Bauer Disk Diffusion Test

This is a qualitative or semi-quantitative method used to determine the susceptibility of bacteria

to various antimicrobial agents.

Principle: A standardized inoculum of the test bacterium is swabbed onto the surface of an

agar plate (e.g., Mueller-Hinton agar).[14][15] Paper disks impregnated with a known

concentration of an antimicrobial agent are then placed on the agar surface. The

antimicrobial diffuses from the disk into the agar, creating a concentration gradient.[16]

Procedure:

Inoculum Preparation: A bacterial suspension is prepared and adjusted to a 0.5 McFarland

turbidity standard.[14]

Plate Inoculation: A sterile swab is dipped into the standardized suspension and used to

evenly inoculate the entire surface of the Mueller-Hinton agar plate.[14][17] The plate is

allowed to dry for a few minutes.[17]

Disk Application: Antimicrobial-impregnated disks are dispensed onto the agar surface

using sterile forceps.[15][17]

Incubation: The plate is incubated, typically at 35-37°C, for 18-24 hours.[15]

Result Interpretation: The diameter of the zone of inhibition (the clear area around the disk

where bacterial growth is inhibited) is measured in millimeters.[16] This diameter is then
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compared to standardized charts to determine if the organism is susceptible, intermediate,

or resistant to the antimicrobial agent.[15][16]
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Caption: Mechanism of action of Ceftazidime-avibactam.

Experimental Workflow for Broth Microdilution MIC Testing
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Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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